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Compound of Interest

Compound Name: Valeronitrile

Cat. No.: B087234 Get Quote

An In-depth Technical Guide to the Physical
Properties of Valeronitrile
This guide provides a comprehensive overview of the core physical properties of Valeronitrile
(Pentanenitrile), a significant chemical compound in various research and development

applications. The intended audience includes researchers, scientists, and professionals in drug

development who require precise and reliable data for their work. This document details

Valeronitrile's boiling point, melting point, and density, supported by established experimental

protocols.

Physical Properties of Valeronitrile
Valeronitrile, also known as butyl cyanide, is a colorless liquid at room temperature.[1][2][3] Its

key physical characteristics are summarized below. These values are critical for handling,

storage, and application in experimental settings.
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Physical Property Value Conditions

Boiling Point 139-141 °C At 760 mmHg[1][2][3]

282-286 °F At 760 mmHg[4][5]

Melting Point -96 °C -[1][2][3]

-141 °F -[4][5]

Density 0.795 g/mL At 25 °C[1][2][3]

0.8008 g/mL At 20 °C (68 °F)[4][5]

Experimental Protocols
The determination of the physical properties of a chemical substance like Valeronitrile requires

precise and standardized experimental methodologies. Below are detailed protocols for

measuring its boiling point, melting point, and density.

1. Boiling Point Determination (Capillary Method)

This method, suitable for small quantities of liquid, determines the boiling point by observing

the temperature at which the liquid's vapor pressure equals the external atmospheric pressure.

[6][7]

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath on a hot plate)

Thermometer

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Procedure:
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Add approximately 0.5 mL of Valeronitrile to the small test tube.

Place the capillary tube, with its open end downwards, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert the assembly into the Thiele tube or oil bath. The heat-transfer fluid should not be

above the level of the sample in the test tube.

Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

Upon approaching the boiling point, a rapid and continuous stream of bubbles will emerge

from the capillary tube.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube. Record this temperature.[6]

2. Melting Point Determination (Capillary Method)

This protocol outlines the standard procedure for determining the melting range of a solid. For

Valeronitrile, which has a melting point of -96 °C, this procedure must be performed using a

cryostat or a specialized low-temperature melting point apparatus capable of controlled cooling

and slow heating below 0 °C.

Apparatus:

Low-temperature melting point apparatus or cryostat

Capillary tubes (sealed at one end)

Procedure:

Cool a small sample of Valeronitrile until it solidifies completely.
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Finely crush the solid sample. If the substance is already a fine powder upon freezing, this

step may be omitted.

Pack the solid into a capillary tube by tapping the open end into the sample and then tapping

the closed end on a hard surface to compact the material to a height of 2-3 mm.[8]

Place the packed capillary tube into the sample holder of the pre-cooled low-temperature

melting point apparatus.

Cool the apparatus to a temperature approximately 15-20 °C below the expected melting

point.

Begin heating at a slow, controlled rate (e.g., 1-2 °C per minute) while observing the sample

through the magnified viewer.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has completely liquefied (the end of the

melting range). The recorded melting range provides an indication of purity.

3. Density Determination (Pycnometer Method)

A pycnometer (or specific gravity bottle) is a flask with a precise volume used to determine the

density of a liquid with high accuracy.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on

the analytical balance and record its mass (m₁).
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Fill the pycnometer with distilled water and place it in a constant temperature water bath set

to a specific temperature (e.g., 25.0 °C) until it reaches thermal equilibrium.

Insert the stopper. Excess water will be forced out through the capillary. Carefully dry the

outside of the pycnometer.

Weigh the pycnometer filled with water and record its mass (m₂).

Empty and thoroughly dry the pycnometer again.

Fill the pycnometer with Valeronitrile and repeat step 2 and 3 at the same constant

temperature.

Weigh the pycnometer filled with Valeronitrile and record its mass (m₃).

Calculate the density of Valeronitrile using the following formula:

Density of Valeronitrile (ρ_v) = [(m₃ - m₁) / (m₂ - m₁)] * Density of Water (ρ_w)

(Note: The density of water, ρ_w, at the experimental temperature must be known from

reference tables.)

Workflow for Physical Property Determination
The logical flow for experimentally determining the core physical properties of a chemical

substance like Valeronitrile is illustrated in the diagram below. This process ensures a

systematic approach to data collection and analysis.
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Caption: Workflow for the experimental determination of Valeronitrile's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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